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Compound of Interest

Compound Name: 2,3,4-Trimethoxybenzaldehyde

Cat. No.: B7760830

An In-depth Technical Guide on the Physical Characteristics of 2,3,4-
Trimethoxybenzaldehyde

This technical guide provides a comprehensive overview of the key physical and chemical
properties of 2,3,4-Trimethoxybenzaldehyde, a versatile aromatic compound utilized in
various research and industrial applications.[1] The information is intended for researchers,
scientists, and professionals in drug development and fine chemical synthesis.

Chemical Identity and Structure

2,3,4-Trimethoxybenzaldehyde is a trisubstituted aromatic aldehyde. Its structure consists of
a benzene ring substituted with an aldehyde group and three methoxy groups at positions 2, 3,
and 4.

o |[UPAC Name: 2,3,4-trimethoxybenzaldehyde[2]

CAS Number: 2103-57-3[1][2][2]

Molecular Formula: C10H1204[1][2][3][4]

Molecular Weight: 196.20 g/mol [2][4]

SMILES: COC1=C(C(=C(C=C1)C=0)OC)OC|[2]
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Physical and Chemical Properties

The physical properties of 2,3,4-Trimethoxybenzaldehyde are summarized in the table below.
These characteristics are crucial for its handling, storage, and application in various synthetic
procedures.

Property Value References

White to off-white or creamish
Appearance , [1][5]
crystalline powder.

Melting Point 36-43°C [1]

Boiling Point 168 - 170 °C at 12 mmHg [315]

Density ~1.22 g/cm3 (rough estimate) [3]

B Soluble in various organic

Solubility [1]
solvents.

Flash Point >112 °C [5]

Purity > 98% [61[7]
Store at O - 8 °C, under

Storage [11[71[8]

nitrogen.

Experimental Protocols

The determination of the physical properties listed above follows standardized laboratory
procedures.

Melting Point Determination

The melting point is determined using the capillary method. A small, powdered sample of 2,3,4-
Trimethoxybenzaldehyde is packed into a capillary tube, which is then placed in a melting
point apparatus. The temperature is gradually increased, and the range from the temperature
at which the substance begins to melt to the temperature at which it is completely liquid is
recorded.
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Boiling Point Determination

The boiling point is determined under reduced pressure (vacuum) to prevent thermal
decomposition of the compound. The substance is heated in a distillation apparatus connected
to a vacuum pump. A manometer is used to measure the pressure, and the temperature at
which the liquid boils and its vapor pressure equals the applied pressure is recorded as the
boiling point at that specific pressure.

Solubility Determination (Gravimetric Method)

The solubility in a given solvent is determined by preparing a saturated solution at a specific
temperature.

An excess amount of 2,3,4-Trimethoxybenzaldehyde is added to a known volume of the
solvent in a sealed container.

e The mixture is agitated at a constant temperature for a prolonged period to ensure
equilibrium is reached.

* A known volume of the clear, saturated supernatant is carefully withdrawn.

e The solvent is evaporated from the withdrawn sample, and the mass of the remaining solid
solute is measured.

e The solubility is then calculated and expressed in terms of mass of solute per volume of
solvent (e.g., g/100 mL).

Data Analysis and Workflow

The following diagram illustrates the logical workflow for the physical characterization of a
chemical substance like 2,3,4-Trimethoxybenzaldehyde.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b7760830?utm_src=pdf-body
https://www.benchchem.com/product/b7760830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7760830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Physical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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